Cas no 1805550-82-6 (5-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-acetic acid)

• Product Name: 5-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-acetic acid
• CAS No: 1805550-82-6
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4803907
• Update Time: 2025-06-22

5-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-acetic acid

• Inchi： 1S/C10H11F2NO3/c1-5-6(3-8(14)15)9(16-2)7(4-13-5)10(11)12/h4,10H,3H2,1-2H3,(H,14,15)
• InChI Key： RSSMARXCQYVVCU-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(CC(=O)O)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4

Additional information on 5-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-acetic acid

5-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-acetic acid (CAS No. 1805550-82-6): An Overview of a Promising Compound in Medicinal Chemistry

5-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-acetic acid (CAS No. 1805550-82-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluoromethyl, methoxy, and methyl substituents on a pyridine ring, has been the subject of extensive research in recent years, particularly for its role in modulating various biological pathways.

The chemical structure of 5-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-acetic acid is noteworthy for several reasons. The difluoromethyl group is known to enhance the lipophilicity and metabolic stability of molecules, making it an attractive feature for drug design. The methoxy group, on the other hand, can influence the electronic properties of the molecule, potentially affecting its binding affinity to target proteins. The methyl substituent further contributes to the overall stability and solubility of the compound.

Recent studies have highlighted the potential of 5-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-acetic acid in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound can effectively modulate certain neurotransmitter systems, which are often dysregulated in conditions such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-acetic acid exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation.

In addition to its neuroprotective properties, 5-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-acetic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. A notable example is its ability to inhibit the PI3K/AKT/mTOR pathway, which is frequently activated in various types of cancer. This makes 5-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-acetic acid a potential candidate for developing novel anticancer agents.

The pharmacokinetic properties of 5-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-acetic acid have also been extensively studied. Its high lipophilicity and metabolic stability contribute to favorable oral bioavailability and extended half-life, which are crucial factors for effective drug delivery. Furthermore, the compound has demonstrated low toxicity in preclinical models, suggesting a favorable safety profile for further clinical development.

In terms of synthetic chemistry, the preparation of 5-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-acetic acid involves several well-established synthetic routes. One common approach involves the reaction of 4-methoxy-2-methylpyridine with difluoroacetyl chloride followed by hydrolysis to form the final carboxylic acid product. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The potential applications of 5-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-acetic acid extend beyond neurodegenerative diseases and cancer. Recent research has also explored its role in metabolic disorders such as diabetes and obesity. Studies have shown that this compound can improve insulin sensitivity and reduce inflammation in adipose tissue, suggesting its potential as a therapeutic agent for metabolic disorders.

In conclusion, 5-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-acetic acid (CAS No. 1805550-82-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, it is likely that this compound will play an increasingly important role in the development of novel therapeutics for various diseases.